![molecular formula C19H19N7O B2858447 N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)isonicotinamide CAS No. 1396674-95-5](/img/structure/B2858447.png)
N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A series of novel substituted-N- (6- (4- (pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .Scientific Research Applications
Chemical Synthesis and Characterization
The compound has been involved in studies focusing on chemical synthesis and characterization. For instance, it serves as a key intermediate in the synthesis of complex molecules. The process of condensation of amines with dibromoalkanes in the presence of bases like calcium hydroxide or sodium ethoxide has been explored for the formation of derivatives including piperazine, which is a structural component of the compound . These methodologies contribute to the broader field of organic synthesis, offering insights into the construction of nitrogen-containing heterocycles, which are prevalent in many biologically active molecules (Barak, 1968).
Pharmacological Properties
Research has also delved into the pharmacological properties of compounds structurally related to "N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)isonicotinamide". Compounds with the piperazine moiety have been synthesized and evaluated for a variety of pharmacological activities, including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. Such studies highlight the compound's potential role in the development of new therapeutic agents (Mattioda et al., 1975).
Antimicrobial Activity
The antimicrobial activity of novel synthesized compounds bearing structural similarities to "this compound" has been a subject of investigation. Specifically, studies have focused on the synthesis and evaluation of derivatives for their in vitro antimicrobial activity. These compounds have shown significant activity against various microbial strains, contributing to the search for new antimicrobial agents (Desai, Makwana, & Senta, 2016).
Material Science and Engineering
The compound's role extends into materials science, particularly in the development of novel materials with potential applications in various industries. For example, the study of cocrystallization behavior of isomeric pyridine carboxamides toward antitubercular drug Pyrazinoic Acid demonstrates the compound's utility in creating materials with tailored properties for specific applications (Prasad et al., 2015).
Properties
IUPAC Name |
N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N7O/c27-18(15-4-7-20-8-5-15)24-16-13-22-19(23-14-16)26-11-9-25(10-12-26)17-3-1-2-6-21-17/h1-8,13-14H,9-12H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOIZVQMNRKWIOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C3=NC=C(C=N3)NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.